Cas no 2703781-11-5 (5-phenylspiro2.3hexan-5-amine hydrochloride)

• Product Name: 5-phenylspiro2.3hexan-5-amine hydrochloride
• CAS No: 2703781-11-5
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• MDL: MFCD34551031
• CID: 5458281
• PubChem ID: 165945955
• Update Time: 2025-06-08

5-phenylspiro2.3hexan-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2703781-11-5
• EN300-33041367
• 5-phenylspiro[2.3]hexan-5-amine hydrochloride
• Z5210270834
• Spiro[2.3]hexan-5-amine, 5-phenyl-, hydrochloride (1:1)
• 5-phenylspiro2.3hexan-5-amine hydrochloride

• MDL： MFCD34551031
• Inchi： 1S/C12H15N.ClH/c13-12(8-11(9-12)6-7-11)10-4-2-1-3-5-10;/h1-5H,6-9,13H2;1H
• InChI Key： XBTKAMASSFWRGN-UHFFFAOYSA-N
• SMILES： C1C2(CC(C3=CC=CC=C3)(N)C2)C1.[H]Cl

Computed Properties

• Exact Mass: 209.0971272g/mol
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 5-phenylspiro2.3hexan-5-amine hydrochloride

5-Phenylspiro[2.3]hexan-5-amine Hydrochloride: An Overview of a Promising Compound (CAS No. 2703781-11-5)

5-Phenylspiro[2.3]hexan-5-amine hydrochloride (CAS No. 2703781-11-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and phenyl substitution, holds potential applications in various therapeutic areas, particularly in the development of new drugs for neurological disorders and cancer treatment.

The spirocyclic structure of 5-phenylspiro[2.3]hexan-5-amine hydrochloride is a key feature that contributes to its pharmacological properties. Spirocyclic compounds are known for their enhanced stability and bioavailability, making them attractive candidates for drug development. The presence of the phenyl group further enhances the compound's lipophilicity, which can improve its ability to cross biological membranes and reach target sites within the body.

Recent studies have focused on the pharmacological activities of 5-phenylspiro[2.3]hexan-5-amine hydrochloride. One notable area of research is its potential as an antidepressant. Preclinical studies have shown that this compound exhibits significant antidepressant-like effects in animal models, suggesting its potential as a novel therapeutic agent for mood disorders. The mechanism of action is believed to involve modulation of serotonin and norepinephrine neurotransmission, which are key pathways implicated in depression.

In addition to its antidepressant properties, 5-phenylspiro[2.3]hexan-5-amine hydrochloride has also been investigated for its anticancer activity. Research has demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The antiproliferative effects are thought to be mediated through the induction of apoptosis and cell cycle arrest, making it a promising lead compound for further drug development.

The safety profile of 5-phenylspiro[2.3]hexan-5-amine hydrochloride is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for clinical translation and further evaluation in human trials.

The synthesis of 5-phenylspiro[2.3]hexan-5-amine hydrochloride involves a series of well-defined chemical reactions, starting from readily available starting materials. The key steps include the formation of the spirocyclic core through a ring-closing metathesis reaction, followed by functional group modifications to introduce the phenyl substituent and the amine functionality. The final step involves the conversion to the hydrochloride salt to enhance solubility and stability.

In conclusion, 5-phenylspiro[2.3]hexan-5-amine hydrochloride (CAS No. 2703781-11-5) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurology and oncology. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications, paving the way for new treatments for various diseases.